1-(2-methylpyrimidin-4-yl)piperidin-4-amine dihydrochloride

Specification

• CAS No.: 1329672-51-6
• Molecular Formula: C10H18Cl2N4
• Molecular Weight: 265.18 g/mol
• IUPAC Name: 1-(2-methylpyrimidin-4-yl)piperidin-4-amine;dihydrochloride
• Standard InChI: InChI=1S/C10H16N4.2ClH/c1-8-12-5-2-10(13-8)14-6-3-9(11)4-7-14;;/h2,5,9H,3-4,6-7,11H2,1H3;2*1H
• Standard InChI Key: FEKDASOZQKNRBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)N2CCC(CC2)N.Cl.Cl

Introduction

Chemical Identity and Structural Properties

The base compound, 1-(2-methylpyrimidin-4-yl)piperidin-4-amine, has a molecular formula of C₁₀H₁₆N₄ and a molecular weight of 192.26 g/mol. As a dihydrochloride salt, its molecular weight increases to 265.18 g/mol (calculated by adding two HCl molecules: 192.26 + 2×36.46). The structure comprises a piperidine ring substituted at the 4-position with an amine group and at the 1-position with a 2-methylpyrimidin-4-yl moiety (Fig. 1).

Table 1: Key Chemical Identifiers

Property	Value
CAS Number	1329748-51-7 (base compound)
Molecular Formula (Base)	C₁₀H₁₆N₄
Molecular Weight (Base)	192.26 g/mol
Salt Form	Dihydrochloride
Appearance	Solid (exact form unspecified)

The pyrimidine ring contributes aromatic stability, while the piperidine amine group enables hydrogen bonding and salt formation, critical for biological interactions.

Step	Reagents/Conditions	Yield
Protection	Di-tert-butyl dicarbonate, NaHCO₃	93%
Reductive Amination	NaBH₄, Ti(OiPr)₄, NH₃/EtOH	82%
Coupling	2-Methylpyrimidine-4-yl reagent	~70%*
Salt Formation	HCl in EtOAc/MeOH	>90%*
*Estimated based on analogous reactions.

Precautionary Measure	Code	Guidance
Personal Protection	P280	Wear gloves/eye protection
Exposure Control	P261	Avoid inhalation
First Aid	P304	If inhaled, move to fresh air
Storage	P405	Store locked up
Disposal	P501	Dispose via licensed waste handler

Handling requires fume hoods, nitrile gloves, and respiratory protection. Spills should be neutralized with inert absorbents and disposed of as hazardous waste.

Supplier	Location	Contact Info
Bide Pharmatech Ltd.	China	product02@bidepharm.com
Shanghai URChem Limited	China	danny@urchem.com
Jilin Chinese Academy...	China	info@chemextension.com

Pricing and bulk availability require direct inquiry, though typical scales range from milligrams to kilograms.